Cas no 1006461-93-3 (4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid)

• Product Name: 4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• CAS No: 1006461-93-3
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• MDL: MFCD08696419
• CID: 3160114
• PubChem ID: 19622721
• Update Time: 2025-04-21

4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• 4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• 4-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]butanoic acid
• 1006461-93-3
• STL414520
• EN300-92535
• AKOS000313984
• GQB46193
• 4-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanoicacid
• 4-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanoic acid

• MDL： MFCD08696419
• Inchi： 1S/C9H11F3N2O2/c1-6-5-7(9(10,11)12)13-14(6)4-2-3-8(15)16/h5H,2-4H2,1H3,(H,15,16)
• InChI Key： UFNIIMKJJIBPNT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CCCC(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 236.07726208Da
• Monoisotopic Mass: 236.07726208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų